Sesamol

Description

Sesamol, with the chemical formula C7H6O3 and a molecular weight of 138.12, is a naturally occurring lignan found in sesame seeds and sesame oil . It is known for its antioxidant, anti-inflammatory, and anticancer properties, making it a compound of interest in various fields, including pharmaceuticals, cosmetics, and food preservation .

Biological Activities of Sesamol

Sesamol exhibits a range of biological activities that contribute to its potential health benefits:

• Antioxidant Activity: Sesamol is known for its strong free radical scavenging activity, which is beneficial in preventing oxidative damage and extending shelf life in food and cosmetics .

• Anti-Inflammatory and Anti-Cancer Properties: Studies have shown that sesamol can induce apoptosis in cancer cells, including oral squamous cell carcinoma (OSCC) and hepatocellular carcinoma cells, suggesting its potential role in cancer prevention .

• Metabolic Regulation: Sesamol has been found to promote the browning of white adipocytes, which can help in reducing body fat and improving metabolic health .

Sesamol's Effects on Cancer Cells

Sesamol has been studied for its anticancer effects, particularly in inducing apoptosis in cancer cells. For example, in OSCC cells, sesamol treatment resulted in:

Concentration of Sesamol	Effects on OSCC Cells
62.5 μM	Minimal modulation of apoptosis markers
125 μM	Increased caspase-9 expression and Bax/Bcl-2 ratio
250 μM	Significant induction of apoptosis and cytotoxicity

Applications of Sesamol

Given its diverse biological activities, sesamol is utilized in several applications:

• Pharmaceutical Applications: Sesamol is explored for its anti-inflammatory and neuroprotective effects, which could be beneficial in treating various diseases .

• Cosmetic Formulations: It is used in skincare products due to its antioxidant and skin-soothing properties .

• Food Industry: Sesamol serves as a natural flavoring agent and helps in preserving food by preventing oxidative spoilage .

Sesamol Derivatives for Hypolipidemic Effects

Research has also focused on synthesizing sesamol derivatives to enhance its therapeutic potential. For instance, sesamol-based fibrate derivatives have shown significant hypolipidemic effects by reducing serum triglycerides and cholesterol levels in hyperlipidemic mice .

Safety and Handling

Sesamol is classified with a warning signal due to its potential to cause skin and eye irritation. Precautions include wearing protective gear and washing thoroughly after handling .

Hazard Statement	Precautionary Statement
H315: Causes skin irritation	P264: Wash skin thoroughly after handling
H319: Causes serious eye irritation	P280: Wear protective gloves/eye protection/face protection

• CAS No.: 533-31-3
• Product Name: Sesamol
• Molecular Formula: C7H6O3
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 1,3-benzodioxol-5-ol
• Standard InChI: InChI=1S/C7H6O3/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
• Standard InChIKey: LUSZGTFNYDARNI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)O
• Boiling Point: 272.00 to 274.00 °C. @ 760.00 mm Hg
• Colorform: Crystals from chloroform/petroleum ether; Beige crystals
• Melting Point: 64.9 °C; 65.8 °C
• Physical Description: Light brown crystalline powder; [Alfa Aesar MSDS]; Solid
• Shelf Life: Stable under recommended storage conditions.
• Solubility: slightly
• Synonyms: 3,4-methylenedioxyphenol; 5-hydroxy-1,3-benzodioxole; sesamol; sesamol lithium; sesamol sodium; sesamol titanium (+4); sesamol, ion (1+)
• Vapor Pressure: 6.89X10-3 mm Hg at 25 °C (est)
• Reference: Gao et al. Rapid heteroatom-transfer to arylmetals utilizing multifunctional reagent scaffolds. Nature Chemistry, doi: 10.1038/nchem.2672, published online 28 November 2016
• PubChem Compound: 68289
• Last Modified: Aug 15 2023